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Compound of Interest

Compound Name: 2,5-Dibromobenzoyl chloride

CAS No.: 59615-13-3

Cat. No.: B3054324

Get Quote

Executive Summary
2,5-Dibromobenzoyl chloride is a highly reactive acyl chloride intermediate used in the

synthesis of pharmaceuticals, agrochemicals, and functional organic materials (e.g., organic

diodes).[1] Unlike its parent compound, 2,5-dibromobenzoic acid, the chloride derivative lacks

the ability to form intermolecular hydrogen bonds, resulting in distinct physical properties—most

notably a significantly lower melting point and increased solubility in aprotic organic solvents.[1]

This guide provides a technical analysis of its solid and liquid states, emphasizing the

thermodynamic shifts that occur during phase transition and the practical implications for

handling this corrosive electrophile.[1]

Chemical Identity & Structural Analysis[1][2][3][4]
The substitution of bromine atoms at the 2- and 5-positions of the benzoyl chloride ring

introduces significant steric bulk and electron-withdrawing character, influencing both the

crystal lattice energy of the solid and the density of the liquid melt.[1]
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Property Data

Chemical Name 2,5-Dibromobenzoyl chloride

CAS Number 59615-13-3

Molecular Formula C₇H₃Br₂ClO

Molecular Weight 298.36 g/mol

SMILES ClC(=O)C1=CC(Br)=CC=C1Br

Structural Features
Ortho/Meta-bromo substitution; Acyl chloride

functionality

Comparative Physical Properties: Solid vs. Liquid[3]
The transition from solid to liquid for 2,5-Dibromobenzoyl chloride represents a shift from a

lattice stabilized by halogen-halogen interactions to a reactive, dense fluid.[1]

Solid-State Properties
Appearance: Typically an off-white to pale yellow crystalline solid.[1]

Crystal Habit: The 2,5-dibromo substitution pattern often leads to lower symmetry in packing

compared to para-substituted analogs, potentially resulting in needle-like or prismatic

crystals.[1]

Melting Point (Thermodynamics):

Experimental Insight: While the parent acid (2,5-Dibromobenzoic acid) melts at 157°C

(CAS 610-71-9), the conversion to the acid chloride removes the carboxylic acid dimer

hydrogen bonding network.[1]

Estimation: Based on the analog 2,5-Dichlorobenzoyl chloride (MP ~30°C) and the

increased molecular weight of bromine, 2,5-Dibromobenzoyl chloride is expected to be

a low-melting solid (est. 40–70°C). It may liquefy upon gentle heating or even storage in

warm ambient conditions.[1]
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Liquid-State Properties (Melt)
Density: The liquid phase is exceptionally dense due to the high atomic mass of the two

bromine atoms.[1]

Estimated Density:> 1.80 g/cm³ (Reference: 1,4-Dibromobenzene has a density of ~1.84

g/cm³).[1]

Viscosity: The melt exhibits low viscosity compared to the parent acid, facilitating pumping in

continuous flow reactors, though care must be taken to prevent solidification in transfer lines.

[1]

Refractive Index: High, due to the polarizability of the bromine atoms and the aromatic

system.[1]

Summary Comparison Table
Property

Solid State (Standard
Conditions)

Liquid State (Melt /
Solution)

Dominant Interaction
Van der Waals, Halogen

bonding

Dipole-dipole, Dispersion

forces

Reactivity
Surface-limited; slow

hydrolysis

High; rapid hydrolysis with

moisture

Handling Hazard Dust inhalation; skin contact
Splash hazard; vapor

generation

Density High (Crystal packing)
High (>1.8 g/cm³); sinks in

water

Solubility
Low in water (hydrolyzes);

Soluble in DCM

Miscible with Toluene, THF,

DCM

Synthesis & Reactivity Pathways[1]
The physical state of 2,5-Dibromobenzoyl chloride dictates the processing method.[1] It is

typically synthesized in solution (liquid phase) but isolated as a solid or used directly as a crude

oil.[1]
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Synthesis Workflow (Graphviz)[1]

Phase Transition: Solid Acid → Liquid Chloride
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Base

Click to download full resolution via product page

Figure 1: Synthetic pathway transforming the high-melting acid into the low-melting/liquid acid

chloride.

Experimental Protocols & Handling
Handling the "Melt"
Because 2,5-Dibromobenzoyl chloride is a low-melting solid, it can often be handled as a

liquid by gently warming the container to 50-60°C.[1]

Advantage: Liquid transfer allows for precise volumetric dosing using syringes or peristaltic

pumps.[1]

Risk: Heating increases vapor pressure.[1] This compound is a lachrymator and potent

irritant.[1][2] All heating must occur within a fume hood.[1]

Hydrolysis Prevention
The liquid state is highly susceptible to hydrolysis by atmospheric moisture, reverting to the

solid acid (which can clog reactor lines).[1]

Protocol: Store under an inert atmosphere (Nitrogen or Argon).

Solvent Compatibility: If keeping as a liquid solution, use anhydrous Dichloromethane (DCM)

or Toluene.[1] Avoid ethers if Lewis acids are present in subsequent steps (potential

cleavage).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3054324/docs?utm_src=pdf-body-img#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://www.benchchem.com/product/b3054324/docs?utm_src=pdf-body#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24676&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Data (SDS Highlights)
GHS Classification: Skin Corr.[1][3][4][5] 1B (Causes severe skin burns and eye damage).[1]

Signal Word: Danger.

Precaution: Do not breathe dust/fume/gas/mist/vapors/spray.[1][2] Wear protective

gloves/protective clothing/eye protection/face protection.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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